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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392

An In-depth Technical Guide to the GHS Hazard Statements for Methyl 3-chloropropionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard statements associated with Methyl 3-
chloropropionate (CAS No. 6001-87-2). The information is compiled for professionals in
research, scientific, and drug development fields who require a thorough understanding of the
potential hazards for safe handling and risk assessment.

GHS Hazard Classification Summary

Methyl 3-chloropropionate is classified as a hazardous substance under GHS. The primary
hazards are associated with its flammability, and its potential to cause irritation and serious
damage to the skin and eyes, as well as respiratory irritation.[1][2][3][4][5] The official GHS
classification and corresponding elements are summarized below.

Signal Word: Danger[1][6]

GHS Pictograms:
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Pictogram Description
& Flame: Represents a fire hazard.

Corrosion: Represents the potential for skin
corrosive corrosion/burns, eye damage, or corrosion to

metals.

Exclamation Mark: Represents hazards such as
irritant (skin and eye), skin sensitizer, acute
toxicity (harmful), narcotic effects, or respiratory

tract irritation.

Source: GHS Classification Summaries[1][2][5]

Hazard Statements and Classification

The following table details the specific GHS hazard statements (H-statements) for Methyl 3-

chloropropionate, along with their corresponding hazard class and category.

Hazard Statement
Hazard Statement

Hazard Class Hazard Category

Code
Flammable liquid and o
H226 Flammable liquids Category 3
vapor
N Skin
H315 Causes skin irritation S Category 2
corrosion/irritation
Causes serious eye Serious eye
H318 o Category 1
damage damage/eye irritation
Specific target organ
May cause respirator toxicity — Single
H335 Y P Y Y g Category 3

irritation

exposure; Respiratory

tract irritation

Source: PubChem, Biosynth, ChemicalBook Safety Data Sheets[1][2][3][4][5][6][7]
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Quantitative Data and Experimental Basis for
Classification

The GHS classification of a chemical is based on specific criteria met through experimental
testing or validated data. This section outlines the quantitative data available for Methyl 3-
chloropropionate and the general experimental protocols that form the basis for its hazard
classifications.

Physical Hazards

The classification of Methyl 3-chloropropionate as a Category 3 flammable liquid is
determined by its flash point and boiling point.

GHS Classification Criteria

Physical Property Value
(Category 3)
) Flash point = 23 °C and < 60
Flash Point 40 °C (104 °F) oc
Not a primary criterion for
Boiling Point 156 °C (313 °F) Category 3 when flash point is

known.

Source: Biosynth[7]

The flash point of a liquid is the lowest temperature at which its vapors will ignite in the
presence of an ignition source. Standardized methods, such as the Pensky-Martens closed-
cup test (ASTM D93) or Cleveland open-cup method (ASTM D92), are typically employed. In a
closed-cup apparatus, the liquid is heated in a sealed container, and an ignition source is
periodically introduced into the vapor space. The temperature at which a flash is observed is
recorded as the flash point. This data is then compared against GHS criteria to assign the
appropriate flammability category.[3][8][9][10]

Health Hazards

While specific toxicological studies for Methyl 3-chloropropionate are not detailed in publicly
available safety data sheets, the GHS classifications are based on standardized animal testing
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or substantial evidence from related compounds. The following describes the general
experimental methodologies.

» Basis for Classification: This classification is for substances that produce reversible skin
irritation.[11][12]

o General Experimental Protocol (OECD Test Guideline 404): A small amount of the test
substance is applied to the shaved skin of experimental animals (typically albino rabbits)
under a gauze patch for a specified period (e.g., 4 hours). The skin is then observed for
signs of erythema (redness) and edema (swelling) at graded intervals (e.g., 24, 48, and 72
hours) after patch removal.[12] A mean score of > 2.3 and < 4.0 for erythema or edema
across the test animals typically results in a Category 2 classification.[11][12][13]

» Basis for Classification: This classification applies to substances that cause tissue damage in
the eye or severe physical decay of vision that is not fully reversible within 21 days.[2][14]
[15][16] One safety data sheet also notes that Methyl 3-chloropropionate is a lachrymator,
a substance that causes tearing.

o General Experimental Protocol (OECD Test Guideline 405): A measured amount of the
substance is applied to the front surface of one eye in experimental animals (usually albino
rabbits). The eyes are then examined for effects on the cornea, iris, and conjunctiva at
specific intervals.[2] A substance is classified as Category 1 if it produces effects on the
cornea, iris, or conjunctiva that are not expected to reverse or have not fully reversed within
a 21-day observation period, or if it produces specific high scores for corneal opacity or iritis
in at least 2 of 3 tested animals.[1][16]

» Basis for Classification: This is assigned to substances that may cause respiratory tract
irritation, a localized, reversible effect with symptoms like coughing, pain, and breathing
difficulties.[1] The evaluation is primarily based on human data from occupational exposure
or can be supported by animal studies from single or repeated dose inhalation toxicity tests.

[1]

o General Experimental Protocol (OECD Test Guideline 403): While no single validated animal
test is specific for respiratory irritation, data is often derived from acute inhalation toxicity
studies.[1] In these tests, animals are exposed to the substance via inhalation for a set
period (e.g., 4 hours), and are observed for signs of respiratory distress and other toxic
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effects. Post-exposure examination of respiratory tract tissues can also provide evidence of
irritation.

Precautionary Statements (P-Statements)

A comprehensive list of precautionary statements is provided to ensure safe handling and
emergency response.
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Code Prevention Response Storage Disposal
Keep away from
heat, hot P403+P233: P501: Dispose of
P302+P352: IF ) ]
surfaces, sparks, Store in a well- contents/contain
ON SKIN: Wash _
P210 open flames and ) ventilated place. erto an
o with plenty of )
other ignition Keep container approved waste
water.[6] ) )
sources. No tightly closed.[6] disposal plant.[5]
smoking.[5]
P304+P340: IF
_ INHALED: P403+P235:
Keep container _
i Remove person Store in a well-
P233 tightly closed.[5] ) )
] to fresh air and ventilated place.
keep comfortable  Keep cool.[6]
for breathing.[6]
P305+P354+P33
8: IF IN EYES:
Immediately
rinse with water
Ground and
for several
bond container ) P405: Store
P240 o minutes.
and receiving locked up.[6]
_ Remove contact
equipment.[5][6] )
lenses, if present
and easy to do.
Continue rinsing.
(6]
Use explosion-
proof
] ~ P317: Get
P241 electrical/ventilati )
o medical help.[6]
ng/lighting
equipment.[5][6]
P319: Get
Use non- medical help if
pP242 .
sparking tools.[6]  you feel unwell.
(6]
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Take action to
P243 prevent static
discharges.[6]

P332+P317: If
skin irritation
occurs: Get

medical help.[6]

Avoid breathing

P362+P364:
Take off

261 dust/fume/gas/mi  contaminated
st/vapors/spray. clothing and
[6] wash it before
reuse.[6]
P370+P378: In
case of fire: Use
Wash hands dry chemical,
P264 thoroughly after carbon dioxide,
handling.[6] or alcohol-
resistant foam to
extinguish.[5]
Use only
P71 outdoors or in a
well-ventilated
area.[6]
Wear protective
gloves/protective
280 clothing/eye

protection/face

protection.[2][5]
[6]

GHS Classification Workflow

The following diagram illustrates the logical workflow for classifying a chemical substance like

Methyl 3-chloropropionate according to GHS principles.
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Data Collection & Evaluation

Gather Data:
- Physical-Chemical Properties (Flash Point, etc.)
- Toxicological Studies (In Vivo/In Vitro)
- Human Experience (Case Reports)

Analyze all available information
A

GNeight of Evidence EvaIuatiorD

Hazard C‘ 'assification

Compare Data against GHS Criteria

Physical Hazards e gﬁianltn r:_tieif(?rrldséat 2 Environmental Hazards
(e.g., Flammable Liquid, Cat. 3) '?E')’/e Damage Cét 1)' ! (Not Classified for this substance)

Hazard C%'mmunication

Assign Hazard Communication Elements

Pictograms
(Flame, Corrosion, Exclamation Mark)

Signal Word
(‘Danger’)

Hazard Statements
(H226, H315, H318, H335)

Compile Safety Data Sheet (SDS)
& Label

Precautionary Statements

Click to download full resolution via product page

Caption: GHS classification workflow for a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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